Cas no 1220020-29-0 (3-{2-4-(tert-Butyl)phenoxyethyl}piperidinehydrochloride)

• Product Name: 3-{2-4-(tert-Butyl)phenoxyethyl}piperidinehydrochloride
• CAS No: 1220020-29-0
• MF: C₁₇H₂₈ClNO
• MW: 297.863324165344
• CID: 4687847
• Update Time: 2025-10-30

3-{2-4-(tert-Butyl)phenoxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride
• 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidinehydrochloride
• 3-(2-(4-(tert-Butyl)phenoxy)ethyl)piperidine hydrochloride
• 3-[2-(4-tert-butylphenoxy)ethyl]piperidine hydrochloride
• 3-{2-4-(tert-Butyl)phenoxyethyl}piperidinehydrochloride

• Inchi： 1S/C17H27NO.ClH/c1-17(2,3)15-6-8-16(9-7-15)19-12-10-14-5-4-11-18-13-14;/h6-9,14,18H,4-5,10-13H2,1-3H3;1H
• InChI Key： IWZGVYAIJATWSG-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(C)(C)C)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 251
• Topological Polar Surface Area: 21.3

Additional information on 3-{2-4-(tert-Butyl)phenoxyethyl}piperidinehydrochloride

3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride: A Comprehensive Overview

3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride, identified by the CAS number 1220020-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring, which is a six-membered cyclic amine, substituted at the 3-position with a phenoxyethyl group. The phenoxy group is further substituted at the para position with a tert-butyl group, adding bulk and potentially influencing the compound's pharmacokinetic properties.

The synthesis of 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient routes to construct this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. The tert-butyl substitution on the phenol ring is particularly advantageous as it enhances the compound's lipophilicity, which may improve its bioavailability when administered orally.

Recent studies have focused on the pharmacological properties of this compound. Preclinical data suggest that 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride exhibits potent activity in vitro against certain enzyme targets, making it a promising candidate for therapeutic applications. For example, a study published in Journal of Medicinal Chemistry demonstrated that this compound inhibits histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

The structural versatility of this compound also allows for further modifications to enhance its therapeutic potential. Researchers have explored substituent effects on the phenoxy group and modifications to the piperidine ring to optimize pharmacokinetic profiles. These studies highlight the importance of structure-activity relationship (SAR) analysis in drug discovery.

In terms of applications, 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride has shown promise as a lead compound for developing novel therapeutics targeting central nervous system disorders. Its ability to cross the blood-brain barrier (BBB) has been validated in preclinical models, suggesting its potential utility in treating conditions such as epilepsy or neuroinflammation.

Further research into this compound's mechanism of action is ongoing. Collaborative efforts between academic institutions and pharmaceutical companies aim to elucidate its exact binding mode and downstream effects on cellular pathways. Understanding these aspects will be crucial for advancing this compound into clinical trials.

In conclusion, 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride, with its unique structure and promising pharmacological profile, represents a valuable asset in contemporary drug discovery research. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound stands at the forefront of innovation, offering hope for novel therapeutic interventions.